2-({[3-(3-Chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-4-pyrimidinol

• IUPAC Name: 2-[[3-(3-chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-4-phenyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C19H12ClFN4O2S/c20-13-8-12(6-7-14(13)21)18-24-17(27-25-18)10-28-19-22-15(9-16(26)23-19)11-4-2-1-3-5-11/h1-9H,10H2,(H,22,23,26)
• InChI Key: CGMAEOOUEOJEPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)NC(=N2)SCC3=NC(=NO3)C4=CC(=C(C=C4)F)Cl
• Molecular Formula: C19H12ClFN4O2S
• Molecular Weight: 414.8 g/mol
• CAS No.: 1207037-81-7

Description

2-({[3-(3-Chloro-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-phenyl-4-pyrimidinol is a useful research compound. Its molecular formula is C19H12ClFN4O2S and its molecular weight is 414.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Synthesis and Pharmacological Evaluation : A study by Bhat et al. (2016) on related 1,3,4-oxadiazole derivatives detailed the synthesis and characterization of new compounds exhibiting significant biological activities, supported by molecular docking studies. These compounds demonstrate potential as inhibitors of enzymes like cyclooxygenase-2 and voltage-gated sodium channels, showing their relevance in pharmacological research (Bhat et al., 2016).

Materials Science Applications

High Refractive Index Polyimides : Tapaswi et al. (2015) discussed the synthesis of transparent polyimides with high refractive indices, small birefringences, and good thermomechanical stabilities, derived from thiophenyl-substituted benzidines. This research highlights the potential of such compounds in the development of materials with specific optical properties (Tapaswi et al., 2015).

Molecular Docking and Drug Likeness

Antiviral Potency Against SARS-CoV-2 : Mary et al. (2020) provided quantum chemical insights into a novel antiviral active molecule, demonstrating its synthesis, characterization, and antiviral potency by docking against SARS-CoV-2 protein. This underscores the importance of molecular structure analysis in identifying potential treatments for emerging diseases (Mary et al., 2020).

Antibacterial Activity

Novel Pyrazoles as Anticancer Agents : Thangarasu et al. (2019) explored the synthesis and biological properties of novel pyrazole derivatives, including their antioxidant, anti-breast cancer, and anti-inflammatory activities. Molecular docking studies were used to examine interactions with enzymes, revealing the compounds' potential as future COX-2 inhibitors or anti-inflammatory drugs (Thangarasu et al., 2019).